BENGHE Foundational & Exploratory

Check Availability & Pricing

Solubility and stability of 1,1-
Dibromoformaldoxime in different solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,1-Dibromoformaldoxime

Cat. No.: B047391

Solubility and Stability of 1,1-
Dibromoformaldoxime: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known solubility and stability
characteristics of 1,1-Dibromoformaldoxime, a key intermediate in the synthesis of nitrogen-
containing heterocyclic compounds.[1][2][3] Due to its role as a precursor for generating
reactive intermediates like bromonitrile oxide, understanding its behavior in different solvents
and under various environmental conditions is critical for its effective use in research and
development, particularly in the fields of medicinal chemistry and agrochemical synthesis.

~ore E ies of 1.1-Dil [ doxi

Property Value Source(s)
Chemical Formula CHBr2NO [2][3]
Molecular Weight 204.83 g/mol [2]

White to pale yellow crystalline
Appearance _ [2][4]
powder or solid.

Melting Point 65-82°C (with decomposition) [11[2]
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Section 1: Solubility Profile

Precise quantitative solubility data for 1,1-Dibromoformaldoxime is not extensively
documented in publicly available literature. However, qualitative solubility information has been
reported, indicating a preference for polar solvents. The choice of solvent is noted to
significantly influence the rate and selectivity of reactions involving this compound.[3]

Qualitative Solubility Data

The following table summarizes the reported solubility of 1,1-Dibromoformaldoxime in various
common laboratory solvents.
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Solvent -
Solvent Solubility Notes Source(s)
Category
) Dimethylformami
Polar Aprotic Soluble [1][2]
de (DMF)
Dimethyl
sulfoxide Soluble [1][2]
(DMSO)
Polar Protic Ethanol Partially Soluble [1112114]
Methanol Soluble [5]
The elimination
of hydrogen
bromide is pH-
Water Soluble ) [4]
dependent in
aqueous
systems.[3]
Acetic Acid Soluble [4]
) Solubility
Non-Polar / Very Slightly ] ]
Chloroform increases with [5]
Weakly Polar Soluble ]
heating.
Diethyl Ether Soluble [4]
The compound is
Used as a extracted into
Dichloromethane  solvent in dichloromethane  [5]
synthesis. during synthesis.
[5]
Implies low
Used for

Hexane

recrystallization.

solubility at room

temperature.[5]

[5]

Experimental Protocol for Solubility Determination
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The following is a generalized protocol for determining the solubility of 1,1-

Dibromoformaldoxime, based on standard laboratory methods.

Objective: To determine the approximate solubility of 1,1-Dibromoformaldoxime in a given

solvent at a specific temperature.

Materials:

1,1-Dibromoformaldoxime

Selected solvents (e.g., DMSO, Ethanol, Water)
Analytical balance

Vials with screw caps

Magnetic stirrer and stir bars

Constant temperature bath or incubator

Filtration apparatus (e.g., syringe filters, 0.45 um)

High-Performance Liquid Chromatography (HPLC) system or Gas Chromatography-Mass
Spectrometry (GC-MS)

Procedure:

Preparation of Saturated Solutions:

o Add an excess amount of 1,1-Dibromoformaldoxime to a series of vials, each containing
a known volume of a different solvent.

o Seal the vials to prevent solvent evaporation.

o Place the vials in a constant temperature bath set to the desired temperature (e.g., 25°C)
and stir vigorously for a predetermined equilibration time (e.g., 24-48 hours) to ensure
saturation.
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o Sample Collection and Filtration:

o After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2
hours to let the excess solid settle.

o Carefully withdraw an aliquot of the supernatant using a syringe.

o Immediately filter the aliquot through a 0.45 um syringe filter into a clean, pre-weighed vial.
This step is crucial to remove any undissolved solid.

e Quantification:
o Accurately weigh the filtered solution.

o Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a
temperature low enough to avoid decomposition of the solute.

o Weigh the vial containing the dry residue to determine the mass of the dissolved 1,1-
Dibromoformaldoxime.

o Alternatively, dilute a known volume of the filtered solution and analyze its concentration
using a validated stability-indicating analytical method like HPLC or GC-MS.[6][7]

e Calculation:

o Calculate the solubility in units such as g/L or mg/mL.
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Workflow for Solubility Determination

Preparation
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'
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:
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i
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i
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Caption: Experimental workflow for determining the solubility of a compound.
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Section 2: Stability Profile

1,1-Dibromoformaldoxime is a hygroscopic compound that exhibits thermal instability and
sensitivity to environmental conditions.[1][2] Proper handling and storage are essential to
maintain its integrity.

¢ Stability CI i

Condition Observation Recommendations  Source(s)
Decomposes upon Store at low
heating.[4] Melting temperatures (2-8°C
Temperature point is accompanied or -20°C to 8°C).[1][2] [1112114]
by decomposition.[1] Avoid exposure to
[2] high temperatures.
Store in a tightly-
Moisture Hygroscopic. closed container in a [1][2]
dry place.
N Store under an inert
Sensitive to
Atmosphere atmosphere (e.qg., [11[2]

air/moisture.

Nitrogen, Argon).

pH (in solution)

Susceptible to
hydrolysis across a
wide range of pH

values.

Use in aqueous
solutions should
account for potential
pH-dependent

degradation.

[3](8]

Incompatibilities

Strong oxidizing

agents.

Avoid contact with

strong oxidizers.

[9]

Decomposition

Hazardous
decomposition
products include
carbon oxides,
hydrogen bromide,

and nitrogen oxides.

Handle in a well-

ventilated area.[4]

[°]
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Experimental Protocol for Stability Assessment

The following protocol outlines a method for assessing the stability of 1,1-
Dibromoformaldoxime under various stress conditions, in line with general guidelines for
stability testing.[8]

Objective: To evaluate the stability of 1,1-Dibromoformaldoxime under conditions of elevated
temperature, humidity, and in different pH solutions.

Materials:

1,1-Dibromoformaldoxime (single batch)

Stability chambers (controlled temperature and humidity)

pH meter and various buffer solutions (e.qg., pH 4, 7, 9)

HPLC or GC-MS system with a validated stability-indicating method

Vials (clear and amber)
Procedure:
« Initial Analysis (Time Zero):

o Analyze an initial sample of the 1,1-Dibromoformaldoxime batch to determine its initial
purity and to identify any pre-existing degradation products.

o Stress Testing Conditions:

o Thermal Stress: Place accurately weighed samples in vials and store them in stability
chambers at elevated temperatures (e.g., 40°C, 60°C) for a defined period (e.g., 1, 2, 4
weeks).[8]

o Humidity Stress: Place samples in a stability chamber with controlled high humidity (e.g.,
75% RH or greater) at an accelerated temperature (e.g., 40°C).[8]
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o Hydrolytic Stress: Prepare solutions of the compound in different pH buffers. Store these
solutions at a controlled temperature and pull samples at various time points (e.g., 0, 6,
24, 48 hours).

e Sample Analysis:
o At each designated time point, withdraw a sample from each stress condition.
o Prepare the sample for analysis (e.g., dissolve in a suitable solvent, dilute as necessary).

o Analyze the sample using a stability-indicating chromatographic method (e.g., HPLC). This
method must be capable of separating the intact compound from its degradation products.

[6]

o Quantify the amount of remaining 1,1-Dibromoformaldoxime and identify and quantify
any major degradation products.

o Data Evaluation:
o Compare the purity of the stressed samples to the time-zero sample.
o Calculate the rate of degradation under each condition.

o lIdentify the primary degradation pathways based on the products formed.
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Workflow for Stability Assessment
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'
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Click to download full resolution via product page

Caption: General workflow for conducting stress stability testing.

Section 3: Synthetic Utility and Reaction Pathway

The primary synthetic application of 1,1-Dibromoformaldoxime is as a precursor to
bromonitrile oxide (BrCNO), a highly reactive 1,3-dipole. This intermediate is typically
generated in situ by treating 1,1-Dibromoformaldoxime with a mild base to facilitate the
elimination of hydrogen bromide.[1] The resulting bromonitrile oxide readily participates in [3+2]
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cycloaddition reactions with various dipolarophiles, such as alkenes and alkynes, to form 3-
bromoisoxazolines and 3-bromo-isoxazoles, respectively.[1][5] These heterocyclic structures
are valuable scaffolds in medicinal chemistry and pharmaceutical development.[1]

Key Reaction Pathway of 1,1-Dibromoformaldoxime

1,1-Dibromoformaldoxime
(CHBr2NO)

- HBr
(Base-mediated elimination)

Bromonitrile Oxide (BrCNO)
[Reactive Intermediate]

Dipolarophile
(e.g., Alkyne or Alkene)

[3+2] Cycloaddition

3-Bromo-isoxazole / 3-Bromo-isoxazoline
[Heterocyclic Product]

Click to download full resolution via product page

Caption: Generation of bromonitrile oxide and subsequent cycloaddition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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